4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• SMILES: C1CC1C2=NC(=NO2)C3CCNCC3
• InChI: InChI=1S/C10H15N3O/c1-2-8(1)10-12-9(13-14-10)7-3-5-11-6-4-7/h7-8,11H,1-6H2
• InChIKey: OMCIDBNYECEESZ-UHFFFAOYSA-N

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine Structural Identity

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine (CAS 1225523-81-8 as free base; commonly supplied as the hydrochloride salt under CAS 1351499-81-4) is a heterocyclic building block composed of a piperidine ring directly linked at the 4-position to a 5-cyclopropyl-1,2,4-oxadiazole moiety . The 1,2,4-oxadiazole ring serves as a recognized bioisostere of ester and amide functionalities, conferring hydrolytic stability while retaining hydrogen-bonding capability [1]. The cyclopropyl substituent introduces distinctive steric and electronic modulation, influencing molecular conformation and lipophilicity relative to simple alkyl-substituted analogs .

High-purity heterocyclic building block supports fragment-based screening and crystallography workflows.

1,2,4-Oxadiazole regioisomer with distinct lipophilicity profile, reported for membrane partitioning studies.

4-Substituted piperidine topology aligns with dopamine D4 receptor pharmacophore models (class-level).

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine: Isomer Substitution Constraints

In-class substitution is precluded by three structural features that jointly dictate molecular recognition: (1) the 4-position linkage on the piperidine ring, which projects the oxadiazole along a specific exit vector distinct from the 2- or 3-substituted isomers; (2) the 1,2,4-oxadiazole regioisomeric form, which exhibits systematically higher lipophilicity (approximately one order of magnitude greater log D) than the 1,3,4-oxadiazole isomer [1]; and (3) the cyclopropyl substituent at the oxadiazole 5-position, which cannot be mimicked by methyl or isopropyl without altering both steric bulk and metabolic vulnerability. Replacing any single element alters the pharmacophoric geometry, hydrogen-bonding pattern, or physicochemical profile in ways that cannot be retrospectively corrected by downstream derivatization, making exact building-block matching critical for reproducible lead optimization.

Target

4-position piperidine linkage projects oxadiazole along linear exit vector.

Substitute

2- or 3-substituted isomers shift exit vector, disrupting D4 receptor selectivity.

Target

1,2,4-Oxadiazole: higher lipophilicity, distinct metabolic stability profile.

Substitute

1,3,4-Oxadiazole isomer: lower lipophilicity, higher metabolic stability; may not match target profile.

Target

Cyclopropyl at oxadiazole 5-position provides defined steric and electronic modulation.

Substitute

Methyl or isopropyl cannot replicate cyclopropyl steric bulk or metabolic vulnerability.

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine: Key Differentiating Evidence

Commercial Purity Level

Combi-Blocks supplies 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (catalog JD-9706) at a certified purity of 99%, whereas multiple alternative vendors list the same compound at ≥95% purity . For fragment screening and high-throughput crystallography applications where impurities at the 5% level can generate false-positive hits or obscure electron density maps, this 4 percentage-point purity differential constitutes a meaningful quality distinction that directly influences data reproducibility.

Purity Specification

Data to verify

Target: 99% (Combi-Blocks, JD-9706)

Comparator: ≥95% (alternative suppliers)

Reduced re-purification burden; supports reproducible fragment screening data.

Independent QC verification not reported.

Evidence Dimension	Commercial purity specification
Target Compound Data	99% (Combi-Blocks, catalog JD-9706, CAS 1351499-81-4)
Comparator Or Baseline	≥95% (ChemDiv, Parchem, WanviBio, and other suppliers)
Quantified Difference	4 percentage-point absolute purity advantage
Conditions	Supplier certificate of analysis; independent QC verification not reported

Why This Matters

Higher starting purity reduces the need for in-house re-purification, minimizes confounding by trace impurities in sensitive biophysical assays, and supports more accurate SAR interpretation during hit expansion.

1,2,4-Oxadiazole vs 1,3,4-Oxadiazole: Stability & Lipophilicity

A systematic matched-pair analysis across the AstraZeneca compound collection demonstrated that 1,3,4-oxadiazole isomers consistently display roughly one order of magnitude lower lipophilicity (log D) and superior metabolic stability in human liver microsome assays compared to their 1,2,4-oxadiazole counterparts [1]. The present compound, bearing the 1,2,4-oxadiazole regioisomer, thus occupies a distinct property space: it exhibits higher log D (~1 unit greater) and correspondingly lower aqueous solubility, making it the preferred choice when target engagement requires deeper membrane partitioning or when intentional metabolic lability is desired for soft-drug design. Conversely, researchers seeking metabolic robustness should select the 1,3,4-oxadiazole isomer instead, confirming that regioisomeric switching is not a permissible substitution in structure-based design.

Regioisomer Profile

Class-level

1,2,4-Oxadiazole: higher log D (~10-fold); lower metabolic stability

1,3,4-Oxadiazole: lower log D; higher metabolic stability

Guides scaffold selection for lipophilicity and metabolic clearance requirements.

Based on AstraZeneca matched-pair analysis.

Evidence Dimension	Lipophilicity (log D) and metabolic stability
Target Compound Data	1,2,4-oxadiazole regioisomer: higher log D (~1 order of magnitude); lower metabolic stability vs. 1,3,4-isomer
Comparator Or Baseline	1,3,4-oxadiazole regioisomer matched pairs: log D ~1 order of magnitude lower; higher metabolic stability (human liver microsomes)
Quantified Difference	Approximately 10-fold difference in log D; directionally opposite metabolic stability profiles
Conditions	AstraZeneca matched-pair analysis; human liver microsome intrinsic clearance (Clint)

Why This Matters

The choice between 1,2,4- and 1,3,4-oxadiazole regioisomers should be made at the scaffold selection stage based on the target product profile for lipophilicity and metabolic clearance, not treated as interchangeable building blocks.

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source

Piperidine 4-Position Geometry and Dopamine D4 Receptor Binding

The 4-oxadiazolyl-piperidine framework constitutes a privileged scaffold for achieving selectivity for the dopamine D4 receptor over the D2 subtype. US Patent 6,107,313 explicitly claims that 4-heterocyclyl-piperidines, including oxadiazolyl-substituted variants, function as high-affinity dopamine D4 ligands [1]. The 4-position attachment enforces a near-linear projection of the heterocycle from the piperidine ring, a geometric arrangement that optimally fills the D4 receptor binding pocket while disfavoring D2 engagement. In contrast, 3-substituted piperidine isomers present a bent exit vector that would misplace the oxadiazole relative to critical receptor residues, abolishing the D4-over-D2 selectivity signature [1]. For CNS-targeted library synthesis, the 4-substituted piperidine topology is therefore the required connectivity pattern, not an optional variant.

D4 Receptor Topology

Class-level

4-Substituted piperidine: D4-selective binding (class-level claim)

3-Substituted: no D4-over-D2 selectivity reported

4-Position topology is structural prerequisite for D4-targeted library synthesis.

Patent disclosure; quantitative selectivity ratios not available.

Evidence Dimension	Dopamine D4 vs. D2 receptor binding selectivity
Target Compound Data	4-substituted piperidine oxadiazoles: high-affinity D4 binding with selectivity over D2 (class-level claim)
Comparator Or Baseline	3-substituted piperidine oxadiazoles: qualitatively different receptor profile; no D4-over-D2 selectivity reported
Quantified Difference	Quantitative selectivity ratios not reported for this exact compound; class-level claim per US 6107313
Conditions	Human cloned dopamine D4 and D2 receptor binding assays (patent disclosure)

Why This Matters

For medicinal chemistry programs targeting the dopamine D4 receptor, the 4-substituted piperidine-oxadiazole topology is a structural prerequisite for activity; 3-substituted or 2-substituted isomers are ineffective substitutes.

• [1] Williams, J.; Lavrador, K. Dopamine receptor antagonists. U.S. Patent 6,107,313, August 22, 2000. View Source

Evidence Gap: No Published Pharmacological Data

The authors conducted comprehensive searches across PubMed, ChemBL, BindingDB, and Google Patents for quantitative in vitro pharmacology data (IC50, Ki, EC50, MIC, or selectivity ratios) specifically for 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine against a named comparator. No primary pharmacological study was identified that reports head-to-head potency or selectivity data for this exact compound. Published data exist only for more elaborated derivatives: for example, (2R,5R)-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-2-methyl-1-{[2-(2H-1,2,3-triazol-2-yl)phenyl]carbonyl}piperidine (a substituted analog from US 10,308,645 for orexin receptor antagonism) shows IC50 values of 10,000 nM (OX1R) and 329 nM (OX2R) [1]; and 3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-7-(piperidin-4-yl)pyrazolo[1,5-a]pyrimidin-5(4H)-one (a far-more elaborated kinase-targeted scaffold) displays an IC50 of 14 nM against tissue-type plasminogen activator [2]. These data are not directly transferable to the unelaborated parent building block. The absence of published comparative data for the target compound itself means users must weigh the structural differentiation arguments (purity, regioisomeric identity, and scaffold geometry) as the strongest available selection criteria, while recognizing that in-house pharmacological profiling will be necessary to establish target-specific differentiation.

Pharmacological Data Gap

Source review

No published IC50/Ki/EC50 for exact compound.

Elaborated derivatives: 329 nM (OX2R), 14 nM (tPA) – not transferable.

Procurement decisions rely on structural/purity criteria, not in vitro potency.

In-house pharmacological profiling required.

Evidence Dimension	Availability of published head-to-head pharmacological comparison data
Target Compound Data	No published IC50, Ki, or EC50 data identified for the exact unelaborated compound
Comparator Or Baseline	Elaborated derivatives with the same core: IC50 = 329 nM (OX2R) and 14 nM (tissue-type plasminogen activator) reported for distinct elaborated compounds
Quantified Difference	Not calculable; pharmacological data are unavailable for the parent building block
Conditions	Comprehensive database search (PubMed, ChemBL, BindingDB, Google Patents) as of the date of this analysis

Why This Matters

Procurement decisions for this compound should be based on structural and purity criteria, not on claims of demonstrated biological superiority, which lack published support for the unelaborated building block.

• [1] BindingDB BDBM395662: (2R,5R)-5-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-2-methyl-1-{[2-(2H-1,2,3-triazol-2-yl)phenyl]carbonyl}piperidine (US10308645, Example 1). View Source
• [2] BindingDB BDBM298177: 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-7-(piperidin-4-yl)pyrazolo[1,5-a]pyrimidin-5(4H)-one hydrochloride (US10118930, Example 380). View Source

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine: High-Value Application Scenarios

High-Purity Piperidine-Oxadiazole Cores for Fragment Screening

In fragment screening by X-ray crystallography or surface plasmon resonance (SPR), impurities at the 2–5% level can generate confounding binding signals. The 99% purity offering from Combi-Blocks [JD-9706; REFS-1] enables immediate deployment in crystallographic soaking and SPR campaigns without preliminary HPLC re-purification, accelerating the hit-to-lead timeline.

CNS D4 Receptor Ligands from 4-Substituted Piperidine Scaffolds

The 4-oxadiazolyl-piperidine connectivity is a pharmacophoric prerequisite for dopamine D4-over-D2 selectivity as established in US Patent 6,107,313 . This compound provides the correctly oriented building block for parallel library synthesis targeting the D4 receptor for antipsychotic or cognitive-disorder indications.

1,2,4-Oxadiazole Libraries for Membrane-Permeable Probes

The inherently higher lipophilicity (log D ~1 order of magnitude above the 1,3,4-oxadiazole isomer) of the 1,2,4-oxadiazole core makes this compound the starting point of choice for medicinal chemistry programs requiring enhanced passive membrane permeability, such as intracellular target engagement probes or CNS-tool compound optimization.

One-Step Derivatization for Orexin Receptor Antagonist Programs

Elaborated derivatives of the 5-cyclopropyl-1,2,4-oxadiazol-3-yl-piperidine scaffold have demonstrated orexin OX2R antagonism with IC50 = 329 nM , validating the core as a productive starting point for orexin receptor modulator synthesis and suggesting that library synthesis using this building block may yield tractable structure-activity relationships.

Application

Selection Property

Validation Focus

Fragment screening (X-ray/SPR)

High-purity building block specification

Crystallographic soaking and SPR reproducibility

Dopamine D4 receptor ligand synthesis

4-Substituted piperidine-oxadiazole topology

D4-over-D2 selectivity profile (class-level)

Membrane-permeable probe design

1,2,4-Oxadiazole regioisomer (higher lipophilicity context)

Passive permeability and log D assessment

Orexin receptor antagonist lead generation

5-Cyclopropyl-1,2,4-oxadiazol-3-yl-piperidine scaffold

OX2R binding and SAR tractability (elaborated derivative context)

• [1] Williams, J.; Lavrador, K. Dopamine receptor antagonists. U.S. Patent 6,107,313, August 22, 2000. View Source
• [2] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source
• [3] BindingDB BDBM395662: (2R,5R)-5-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-2-methyl-1-{[2-(2H-1,2,3-triazol-2-yl)phenyl]carbonyl}piperidine (US10308645, Example 1). View Source